Cas no 306764-81-8 (5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid)

• Product Name: 5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid
• CAS No: 306764-81-8
• MF: C₁₃H₉BrClNO₄S
• MW: 390.636860609055
• CID: 843289
• PubChem ID: 1119030
• Update Time: 2025-11-02

5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-BROMO-PHENYLSULFAMOYL)-2-CHLORO-BENZOIC ACID
• 5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid
• MFCD00634979
• J-516217
• CS-0218295
• AKOS000114995
• 5-(N-(4-Bromophenyl)sulfamoyl)-2-chlorobenzoic acid
• 306764-81-8
• 5-[(4-bromophenyl)sulfamoyl]-2-chlorobenzoic acid
• EN300-00535
• Z45620044
• 5-(N-(4-Bromophenyl)sulfamoyl)-2-chlorobenzoicacid
• G31524

• MDL： MFCD00634979
• Inchi： 1S/C13H9BrClNO4S/c14-8-1-3-9(4-2-8)16-21(19,20)10-5-6-12(15)11(7-10)13(17)18/h1-7,16H,(H,17,18)
• InChI Key： WFJZFEXHLJNUBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NS(C1C=CC(=C(C(=O)O)C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 388.91242g/mol
• Monoisotopic Mass: 388.91242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid

5-(4-Bromophenyl)sulfamoyl-2-chlorobenzoic Acid (CAS No. 306764-81-8): Properties, Applications, and Market Insights

5-(4-Bromophenyl)sulfamoyl-2-chlorobenzoic acid (CAS No. 306764-81-8) is a specialized sulfonamide derivative with a unique molecular structure that combines a bromophenyl group, a sulfamoyl linkage, and a chlorobenzoic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its IUPAC name reflects its complex structure, which contributes to its diverse reactivity and applications.

The chemical properties of 5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid make it a valuable building block in organic synthesis. With a molecular formula of C₁₃H₉BrClNO₄S and a molecular weight of 390.63 g/mol, this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). Researchers often explore its structure-activity relationships (SAR) to develop novel enzyme inhibitors or receptor modulators, particularly in the context of inflammatory diseases and metabolic disorders.

In the pharmaceutical industry, 5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid serves as a key intermediate for the synthesis of potential drug candidates. Recent studies highlight its utility in developing carbonic anhydrase inhibitors, which are investigated for conditions like glaucoma, epilepsy, and cancer. The presence of both sulfonamide and carboxylic acid functional groups allows for versatile medicinal chemistry modifications, making it a hotspot for structure-based drug design.

The agrochemical sector also benefits from this compound's unique properties. Its structural features contribute to the development of herbicides and fungicides with improved target specificity and environmental compatibility. Researchers are particularly interested in its potential to address pesticide resistance, a growing concern in modern agriculture. The bromine and chlorine atoms in its structure enhance its bioactivity while maintaining a favorable toxicological profile.

From a market perspective, the demand for 5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid has been steadily increasing, driven by the expanding pharmaceutical R&D activities and the need for novel crop protection solutions. The compound's CAS number 306764-81-8 serves as a unique identifier in global chemical databases, facilitating supply chain tracking and regulatory compliance. Current market trends indicate growing interest from contract research organizations (CROs) and specialty chemical manufacturers.

Recent advancements in green chemistry have influenced the synthesis approaches for this compound. Researchers are exploring catalytic methods and solvent-free conditions to improve the atom economy and reduce environmental impact. These developments align with the broader industry shift toward sustainable chemical production, addressing concerns about waste generation and energy consumption in fine chemical manufacturing.

The analytical characterization of 5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid typically involves techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure purity assessment and structural verification, which are critical for its applications in high-value research. The compound's chromatographic behavior and spectral properties are well-documented in scientific literature, facilitating its use in quality control protocols.

Looking ahead, 5-(4-bromophenyl)sulfamoyl-2-chlorobenzoic acid continues to attract research interest in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its ability to serve as a versatile scaffold positions it as a valuable tool in chemical biology and drug discovery. As the scientific community seeks solutions for undruggable targets and complex diseases, this compound's unique chemical features may unlock new therapeutic possibilities.